Cas no 338414-20-3 (4-(4-Chlorophenyl)-5-2-(4-methylphenyl)diazenyl-2-pyrimidinamine)

4-(4-Chlorophenyl)-5-[2-(4-methylphenyl)diazenyl]-2-pyrimidinamine is a diazenyl-substituted pyrimidine derivative with potential applications in pharmaceutical and materials research. Its structural features, including the chlorophenyl and methylphenyl diazenyl groups, contribute to its unique electronic and steric properties, making it a candidate for further study in medicinal chemistry, particularly as a scaffold for bioactive molecules. The compound's azo linkage (-N=N-) may also lend itself to applications in dye chemistry due to its chromophoric characteristics. Its well-defined molecular structure allows for precise modifications, facilitating targeted research in drug development or functional materials. The presence of both electron-withdrawing and electron-donating substituents offers tunable reactivity for synthetic applications.

4-(4-Chlorophenyl)-5-2-(4-methylphenyl)diazenyl-2-pyrimidinamine structure

338414-20-3 structure

Product Name:4-(4-Chlorophenyl)-5-2-(4-methylphenyl)diazenyl-2-pyrimidinamine

CAS No:338414-20-3

MF:

MW:

MDL:MFCD00974771

CID:4647225

Update Time:2025-10-25

4-(4-Chlorophenyl)-5-2-(4-methylphenyl)diazenyl-2-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

- 4-(4-Chlorophenyl)-5-2-(4-methylphenyl)diazenyl-2-pyrimidinamine
- MDL： MFCD00974771

4-(4-Chlorophenyl)-5-2-(4-methylphenyl)diazenyl-2-pyrimidinamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C151780-25mg	4-(4-Chlorophenyl)-5-[2-(4-methylphenyl)diazenyl]-2-pyrimidinamine	338414-20-3		25mg	$ 230.00	2022-06-06
TRC	C151780-50mg	4-(4-Chlorophenyl)-5-[2-(4-methylphenyl)diazenyl]-2-pyrimidinamine	338414-20-3		50mg	$ 380.00	2022-06-06
Matrix Scientific	164832-500mg	4-(4-Chlorophenyl)-5-[2-(4-methylphenyl)diazenyl]-2-pyrimidinamine	338414-20-3		500mg	$918.00	2023-09-06
Matrix Scientific	164832-1g	4-(4-Chlorophenyl)-5-[2-(4-methylphenyl)diazenyl]-2-pyrimidinamine	338414-20-3		1g	$1836.00	2023-09-06
Matrix Scientific	164832-5g	4-(4-Chlorophenyl)-5-[2-(4-methylphenyl)diazenyl]-2-pyrimidinamine	338414-20-3		5g	$7343.00	2023-09-06
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00887895-1g	4-(4-Chlorophenyl)-5-[(Z)-2-(4-methylphenyl)diazen-1-yl]pyrimidin-2-amine	338414-20-3	90%	1g	￥4193.0	2023-04-07
A2B Chem LLC	AI76928-1mg	4-(4-chlorophenyl)-5-[(Z)-2-(4-methylphenyl)diazen-1-yl]pyrimidin-2-amine	338414-20-3	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI76928-5mg	4-(4-chlorophenyl)-5-[(Z)-2-(4-methylphenyl)diazen-1-yl]pyrimidin-2-amine	338414-20-3	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI76928-10mg	4-(4-chlorophenyl)-5-[(Z)-2-(4-methylphenyl)diazen-1-yl]pyrimidin-2-amine	338414-20-3	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI76928-500mg	4-(4-chlorophenyl)-5-[(Z)-2-(4-methylphenyl)diazen-1-yl]pyrimidin-2-amine	338414-20-3	>90%	500mg	$720.00	2024-04-20

4-(4-Chlorophenyl)-5-2-(4-methylphenyl)diazenyl-2-pyrimidinamine Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
3. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
4. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
5. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829

Additional information on 4-(4-Chlorophenyl)-5-2-(4-methylphenyl)diazenyl-2-pyrimidinamine

4-(4-Chlorophenyl)-5-2-(4-methylphenyl)diazenyl-2-pyrimidinamine: A Comprehensive Overview

The compound with CAS No 338414-20-3, known as 4-(4-Chlorophenyl)-5-2-(4-methylphenyl)diazenyl-2-pyrimidinamine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyrimidine ring system with diazenyl and aryl substituents. The pyrimidine core serves as a versatile scaffold for various functional groups, making this compound a valuable building block in synthetic chemistry.

Recent studies have highlighted the potential of 4-(4-Chlorophenyl)-5-2-(4-methylphenyl)diazenyl-2-pyrimidinamine in drug discovery. Its ability to act as a ligand in metalloenzyme inhibition has been explored in depth. For instance, researchers have demonstrated that this compound can effectively bind to certain metalloenzymes, potentially inhibiting their catalytic activity. This property makes it a promising candidate for the development of novel therapeutic agents targeting diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 4-(4-Chlorophenyl)-5-2-(4-methylphenyl)diazenyl-2-pyrimidinamine has also been investigated for its role in materials science. Its aromatic system and conjugated diazenyl group contribute to its electronic properties, making it a potential candidate for use in organic electronics. Recent experiments have shown that this compound can be incorporated into thin-film transistor (TFT) devices, exhibiting favorable charge transport characteristics. These findings underscore its potential in the development of advanced electronic materials.

The synthesis of CAS No 338414-20-3 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrimidine ring through cyclization reactions and the subsequent introduction of the diazenyl and aryl substituents via coupling reactions. The use of palladium catalysts has been particularly effective in achieving high yields and selectivity in these reactions.

From an environmental perspective, the compound's stability and biodegradability have been assessed under various conditions. Studies indicate that CAS No 338414-20-3 exhibits moderate stability under physiological conditions, which is advantageous for its pharmacological applications. However, further research is required to fully understand its long-term environmental impact.

In conclusion, CAS No 338414-20-3, or 4-(4-Chlorophenyl)-5-2-(4-methylphenyl)diazenyl-2-pyrimidinamine, represents a significant advancement in organic chemistry. Its unique structure, coupled with its versatile functional groups, positions it as a valuable tool in drug discovery and materials science. As research continues to uncover new applications and properties of this compound, its role in advancing these fields is expected to grow significantly.